Cas no 20577-46-2 (4,7-dioxooctanoic Acid)

• Product Name: 4,7-dioxooctanoic Acid
• CAS No: 20577-46-2
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 1398843
• PubChem ID: 244084
• Update Time: 2025-04-20

4,7-dioxooctanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4,7-dioxooctanoic Acid
• 4.7-Dioxo-octansaeure
• CTK1A6634
• 4,7-Dioxooctansaeure
• NSC54637
• CHEBI:73742
• 4,7-dioxocaprylic acid
• 4.7-Dioxo-octansaeure-(1)
• ST50984570
• AC1Q5H3Q
• 4,7-dioxo-octanoic acid
• 4,7-Dioxo-octansaeure
• AC1L6CXL
• 4.7-Dioxo-octansaeure; CTK1A6634; 4,7-Dioxooctansaeure; NSC54637; CHEBI:73742; 4,7-dioxocaprylic acid; 4.7-Dioxo-octansaeure-(1); ST50984570; AC1Q5H3Q; 4,7-dioxo-octanoic acid; 4,7-Dioxo-octansaeure; AC1L6CXL;
• 20577-46-2
• 4,7-diketocaprylic acid
• DTXSID60288180
• LMFA01060156
• NSC-54637
• Q27144082
• AKOS024356604
• SCHEMBL26625806

• Inchi： 1S/C8H12O4/c1-6(9)2-3-7(10)4-5-8(11)12/h2-5H2,1H3,(H,11,12)
• InChI Key： PTSAPRTVUVUNGB-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)CCC(C)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.44
• LogP: 0.78950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives